Cas no 3669-71-4 (N-Methyl-d3-acetamide)

N-Methyl-d3-acetamide structure
N-Methyl-d3-acetamide structure
Product Name:N-Methyl-d3-acetamide
CAS No:3669-71-4
MF:C3H7NO
MW:76.1122658252716
CID:296247
PubChem ID:100913895
Update Time:2025-04-19

N-Methyl-d3-acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(methyl-d3)- (7CI,8CI,9CI)
    • (cyclopropylmethyl)(methyl)amine
    • (Cyclopropylmethyl)methylamine
    • (N-methylaminomethyl)cyclopropane
    • 1-cyclo-propyl-N-m
    • AC1Q418C
    • AGN-PC-00K34J
    • CTK6I5353
    • C-Trideutero-N-methyl-acetamid
    • cyclopropylmethyl-methyl-amine
    • Cyclopropylmethyl-methylamine
    • N-(methyl-d3)acetamide
    • N-cyclopropylmethyl-N-methylamine
    • N-methyl-cyclopropylmethyl amine
    • N-methyl-d3 acetamide
    • N-trideuteriomethyl-acetamide
    • N-Trideuteromethyl-acetamid
    • SureCN273581
    • CS-0568646
    • N-methylacetamide-d3
    • N-(trideuteriomethyl)acetamide
    • D99095
    • HY-W020018S2
    • 3669-71-4
    • N-Methyl-d3-acetamide
    • DB-321218
    • Inchi: 1S/C3H7NO/c1-3(5)4-2/h1-2H3,(H,4,5)/i2D3
    • InChI Key: OHLUUHNLEMFGTQ-BMSJAHLVSA-N
    • SMILES: O=C(C)NC([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 76.071594085g/mol
  • Monoisotopic Mass: 76.071594085g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 42.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 29.1Ų

N-Methyl-d3-acetamide Pricemore >>

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